3-Amino-5-methylpyridine-2-carboxylic acid

• CAS No.: 53636-67-2
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 3-amino-5-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C7H8N2O2/c1-4-2-5(8)6(7(10)11)9-3-4/h2-3H,8H2,1H3,(H,10,11)
• InChI Key: IVSRJDYLHFTVIL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1)C(=O)O)N

Description

3-Amino-5-methylpyridine-2-carboxylic acid, also known as 5-amino-6-methylnicotinic acid, is a chemical compound with the molecular weight of 152.15. It is a yellow to brown solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8N2O2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3H,8H2,1H3,(H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a yellow to brown solid. It is stored in a refrigerator and shipped at room temperature.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with it are H315, H317, H319, and H335, which indicate that it can cause skin irritation, allergic skin reaction, serious eye irritation, and respiratory irritation, respectively.